K-115
CAS No.: 887375-67-9
VCID: VC0000218
Molecular Formula: C15H23ClFN3O4S
Molecular Weight: 395.9 g/mol
Purity: >98%
* For research use only. Not for human or veterinary use.

Description | K-115 is a laboratory product intended exclusively for research purposes . It is not meant for personal use because it will not be effective and might be dangerous if consumed . Moscovium, also known as element 115, is a synthetic and highly radioactive element . It was first created in 2003 by a team of scientists at the Joint Institute for Nuclear Research in Dubna, Russia, and the Lawrence Livermore National Laboratory in the U.S.A . They bombarded americium-243 with calcium-48 ions . Moscovium is positioned in the 15th group and seventh period of the periodic table and has the symbol Mc . The element quickly decays into other elements . Due to its high radioactivity and short half-life of about 20 milliseconds, moscovium currently has no practical uses outside of research . Another synthetic element, ununtrium (element 113), is produced during the decay of moscovium . |
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CAS No. | 887375-67-9 |
Product Name | K-115 |
Molecular Formula | C15H23ClFN3O4S |
Molecular Weight | 395.9 g/mol |
IUPAC Name | 4-fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;dihydrate;hydrochloride |
Standard InChI | InChI=1S/C15H18FN3O2S.ClH.2H2O/c1-11-8-17-6-3-7-19(11)22(20,21)14-5-2-4-12-9-18-10-13(16)15(12)14;;;/h2,4-5,9-11,17H,3,6-8H2,1H3;1H;2*1H2/t11-;;;/m0.../s1 |
Standard InChIKey | CMDJNMACGABCKQ-XVSRHIFFSA-N |
SMILES | CC1CNCCCN1S(=O)(=O)C2=CC=CC3=CN=CC(=C32)F.O.O.Cl |
Canonical SMILES | CC1CNCCCN1S(=O)(=O)C2=CC=CC3=CN=CC(=C32)F.O.O.Cl |
Purity | >98% |
Synonyms | Isoquinoline, 4-fluoro-5-[[(2S)-hexahydro-2-methyl-1H-1,4-diazepin-1-yl]sulfonyl]-, hydrochloride, hydrate (1:1:2) |
Reference | 1: Isobe T, Ohta M, Kaneko Y, Kawai H. Species differences in metabolism of ripasudil (K-115) are attributed to aldehyde oxidase. Xenobiotica. 2015 Dec 18:1-12. [Epub ahead of print] PubMed PMID: 26678038. |
PubChem Compound | 11625386 |
Last Modified | Sep 13 2023 |
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